![molecular formula C23H28N6O2 B6459494 8-cyclopentyl-5-methyl-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-7H,8H-pyrido[2,3-d]pyrimidin-7-one CAS No. 2548992-88-5](/img/structure/B6459494.png)
8-cyclopentyl-5-methyl-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-7H,8H-pyrido[2,3-d]pyrimidin-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “8-cyclopentyl-5-methyl-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-7H,8H-pyrido[2,3-d]pyrimidin-7-one” is a type of pyrido[2,3-d]pyrimidin-7-one . Pyrido[2,3-d]pyrimidines are a type of privileged heterocyclic scaffolds capable of providing ligands for several receptors in the body . They exhibit a wide range of biological activity, including antiproliferative, antimicrobial, anti-inflammatory, analgesic, hypotensive, and antihistaminic activities .
Synthesis Analysis
The synthesis of new pyrido[2,3-d]pyrimidine derivatives involves heating 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, under reflux with MeONa in BuOH . The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization . In the presence of an activated CH2 group (e.g., PhCH2) in the amide moiety, the cyclization involves this group and the acetyl carbonyl, giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives .Scientific Research Applications
Cancer Therapy and CDK4/Cyclin D1 Inhibition
- Application : Researchers are exploring its use in cancer therapy, aiming to inhibit cell proliferation and promote apoptosis in cancer cells .
Anti-Inflammatory Properties
Neurological Disorders
Antiviral Activity
Cardiovascular Health
Chemical Biology and Kinase Profiling
Mechanism of Action
Target of Action
Similar compounds, such as pyrido[2,3-d]pyrimidin-5-one derivatives, have been found to exhibit antiproliferative activities . They are also known to inhibit cyclin-dependent kinase 4 (CDK4) , which plays a crucial role in cell cycle regulation.
Mode of Action
It can be inferred from related compounds that it may interact with its targets (such as cdk4) to inhibit their function . This inhibition could lead to changes in cell cycle progression, potentially leading to antiproliferative effects .
Biochemical Pathways
Given its potential antiproliferative activity and inhibition of cdk4, it can be inferred that it may affect pathways related to cell cycle regulation .
Result of Action
Based on the potential antiproliferative activity of similar compounds , it can be inferred that this compound may induce changes in cell proliferation.
properties
IUPAC Name |
8-cyclopentyl-5-methyl-2-[4-(pyrazin-2-yloxymethyl)piperidin-1-yl]pyrido[2,3-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N6O2/c1-16-12-21(30)29(18-4-2-3-5-18)22-19(16)13-26-23(27-22)28-10-6-17(7-11-28)15-31-20-14-24-8-9-25-20/h8-9,12-14,17-18H,2-7,10-11,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGNCPSKOHCNHCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C2=NC(=NC=C12)N3CCC(CC3)COC4=NC=CN=C4)C5CCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-cyclopentyl-5-methyl-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-7H,8H-pyrido[2,3-d]pyrimidin-7-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.